Cas no 2287345-15-5 (2-[3-(Dimethylphosphoryl)phenyl]acetic acid)

• Product Name: 2-[3-(Dimethylphosphoryl)phenyl]acetic acid
• CAS No: 2287345-15-5
• MF: C₁₀H₁₃O₃P
• MW: 212.182183980942
• CID: 5974797
• PubChem ID: 165738135
• Update Time: 2025-06-14

2-[3-(Dimethylphosphoryl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287345-15-5
• 2-[3-(dimethylphosphoryl)phenyl]acetic acid
• EN300-6751019
• 2-[3-(Dimethylphosphoryl)phenyl]acetic acid

• Inchi： 1S/C10H13O3P/c1-14(2,13)9-5-3-4-8(6-9)7-10(11)12/h3-6H,7H2,1-2H3,(H,11,12)
• InChI Key： LGALPDOPFZHMID-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC=C(CC(=O)O)C=1)=O

Computed Properties

• Exact Mass: 212.06023127g/mol
• Monoisotopic Mass: 212.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-[3-(Dimethylphosphoryl)phenyl]acetic acid

Comprehensive Overview of 2-[3-(Dimethylphosphoryl)phenyl]acetic acid (CAS No. 2287345-15-5)

2-[3-(Dimethylphosphoryl)phenyl]acetic acid (CAS No. 2287345-15-5) is an organophosphorus compound with a unique molecular structure that combines a phenylacetic acid backbone with a dimethylphosphoryl substituent. This structural feature makes it a versatile intermediate in pharmaceutical research, agrochemical development, and material science applications. The compound's phosphoryl group enhances its reactivity, enabling it to participate in various coupling reactions, while the acetic acid moiety provides solubility in polar solvents, facilitating its use in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of phosphorus-containing compounds like 2-[3-(Dimethylphosphoryl)phenyl]acetic acid. Researchers are particularly interested in its potential as a building block for kinase inhibitors and protease modulators, which are critical in targeting diseases such as cancer and neurodegenerative disorders. The compound's CAS No. 2287345-15-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. Additionally, its phenylacetic acid derivative nature aligns with the trend of developing bioisosteres to improve drug bioavailability.

In agrochemical applications, 2-[3-(Dimethylphosphoryl)phenyl]acetic acid has garnered attention for its role in synthesizing plant growth regulators and environmentally friendly pesticides. The dimethylphosphoryl group contributes to the compound's ability to interact with biological targets, making it a candidate for sustainable crop protection solutions. This aligns with the global push toward "green chemistry" and reduced ecological impact, topics frequently discussed in scientific forums and industry reports.

From a material science perspective, the compound's dual functionality—combining a phosphoryl group and a carboxylic acid—makes it valuable for designing functional polymers and coatings. Its incorporation into polymer matrices can enhance thermal stability and adhesion properties, addressing key challenges in electronics and automotive industries. Searches for "phosphoryl-based additives" and "high-performance polymers" often reference derivatives of this compound, underscoring its industrial significance.

Analytical characterization of 2-[3-(Dimethylphosphoryl)phenyl]acetic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the purity and structural integrity of the compound, which is crucial for research and commercial applications. The CAS No. 2287345-15-5 serves as a unique identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Questions like "how to synthesize 2-[3-(Dimethylphosphoryl)phenyl]acetic acid" or "applications of phosphoryl phenylacetic acid derivatives" are common in academic and industrial queries, reflecting widespread interest.

In summary, 2-[3-(Dimethylphosphoryl)phenyl]acetic acid (CAS No. 2287345-15-5) is a multifaceted compound with expanding applications across pharmaceuticals, agrochemicals, and advanced materials. Its phosphoryl-phenylacetic acid hybrid structure offers unique chemical properties, driving innovation in multiple fields. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial discussions.